Cas no 2408972-77-8 (Tert-butyl N-(2-hydrazinylethyl)carbamate;hydrochloride)

• Product Name: Tert-butyl N-(2-hydrazinylethyl)carbamate;hydrochloride
• CAS No: 2408972-77-8
• MF: C₇H₁₈ClN₃O₂
• MW: 211.689720630646
• CID: 6143872
• PubChem ID: 146082291
• Update Time: 2025-11-01

Tert-butyl N-(2-hydrazinylethyl)carbamate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-hydrazinylethyl)carbamate hydrochloride
• Tert-butyl N-(2-hydrazinylethyl)carbamate;hydrochloride
• EN300-7541486
• 2408972-77-8

• Inchi： 1S/C7H17N3O2.ClH/c1-7(2,3)12-6(11)9-4-5-10-8;/h10H,4-5,8H2,1-3H3,(H,9,11);1H
• InChI Key： VMBRUZWQPOAJGE-UHFFFAOYSA-N
• SMILES： Cl.O(C(NCCNN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 211.1087545g/mol
• Monoisotopic Mass: 211.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4Ų

Additional information on Tert-butyl N-(2-hydrazinylethyl)carbamate;hydrochloride

Recent Advances in the Application of Tert-butyl N-(2-hydrazinylethyl)carbamate;hydrochloride (CAS: 2408972-77-8) in Chemical Biology and Pharmaceutical Research

Tert-butyl N-(2-hydrazinylethyl)carbamate;hydrochloride (CAS: 2408972-77-8) is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of pharmaceutical compounds. Recent studies have highlighted its significance in the design of novel drug candidates, owing to its unique chemical properties and versatility in organic synthesis. This research briefing provides an overview of the latest advancements involving this compound, focusing on its applications in chemical biology and drug discovery.

One of the most notable applications of Tert-butyl N-(2-hydrazinylethyl)carbamate;hydrochloride is its role in the synthesis of hydrazine-based derivatives, which are widely used in the development of anticancer and antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of hydrazone-linked small molecules, which exhibited potent inhibitory activity against specific cancer cell lines. The study emphasized the compound's ability to serve as a scaffold for the introduction of diverse functional groups, enabling the optimization of drug-like properties.

In addition to its role in drug discovery, Tert-butyl N-(2-hydrazinylethyl)carbamate;hydrochloride has been employed in the field of chemical biology for the development of probes and labeling agents. A recent publication in ACS Chemical Biology detailed its use in the synthesis of fluorescent probes for the detection of reactive oxygen species (ROS) in cellular environments. The study showcased the compound's compatibility with bioorthogonal chemistry, allowing for selective labeling and imaging of ROS in live cells. This advancement opens new avenues for studying oxidative stress-related diseases.

Further research has explored the compound's potential in peptide chemistry. A 2024 study in Organic Letters reported its application in the solid-phase synthesis of hydrazide-containing peptides, which are valuable tools for protein engineering and bioconjugation. The study highlighted the compound's stability under standard peptide synthesis conditions and its ability to facilitate the introduction of hydrazide functionalities at specific positions within peptide sequences. This development is particularly relevant for the design of peptide-based therapeutics and diagnostics.

Despite its promising applications, challenges remain in the large-scale production and purification of Tert-butyl N-(2-hydrazinylethyl)carbamate;hydrochloride. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. A 2023 patent application disclosed an improved method for its synthesis, involving a one-pot reaction with reduced byproduct formation. This innovation addresses previous limitations and enhances the compound's accessibility for industrial-scale applications.

In conclusion, Tert-butyl N-(2-hydrazinylethyl)carbamate;hydrochloride (CAS: 2408972-77-8) continues to be a valuable building block in chemical biology and pharmaceutical research. Its versatility in drug discovery, probe development, and peptide chemistry underscores its importance in the field. Ongoing research aims to expand its applications further while addressing synthetic challenges. Future studies may explore its potential in targeted drug delivery systems and as a component of multifunctional therapeutic agents.